Cas no 170572-47-1 (Methyl 3,5-difluoro-4-hydroxybenzoate)
Methyl 3,5-difluoro-4-hydroxybenzoate is a fluorinated aromatic ester with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a benzoate core substituted with two fluorine atoms and a hydroxyl group, enhancing its reactivity and potential as an intermediate in fine chemical production. The presence of fluorine atoms improves metabolic stability and bioavailability, making it valuable in drug development. The methyl ester group offers versatility for further derivatization. This compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Its stability under standard conditions facilitates handling and storage.
170572-47-1 structure
Product Name:Methyl 3,5-difluoro-4-hydroxybenzoate
CAS No:170572-47-1
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD12406862
CID:843030
PubChem ID:53847253
Update Time:2025-05-28
Methyl 3,5-difluoro-4-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,5-difluoro-4-hydroxybenzoate
- 3,5-difluoro-4-hydroxybenzoic acid methyl ester
- AK126686
- CTK8E4297
- KB-78584
- SureCN198937
- DB-356657
- MS-9672
- 3,5-difluoro-4-hydroxy-benzoic acid methyl ester
- Benzoic acid, 3,5-difluoro-4-hydroxy-, methyl ester
- C73278
- DTXSID00707108
- CS-0187485
- Z1255443616
- GNFQIZAZPRYIFJ-UHFFFAOYSA-N
- MFCD12406862
- EN300-3195965
- 170572-47-1
- methyl3,5-difluoro-4-hydroxybenzoate
- AKOS016012948
- SCHEMBL198937
-
- MDL： MFCD12406862
- Inchi： 1S/C8H6F2O3/c1-13-8(12)4-2-5(9)7(11)6(10)3-4/h2-3,11H,1H3
- InChI Key： GNFQIZAZPRYIFJ-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(C(=O)OC)C=1)F)O
Computed Properties
- Exact Mass: 188.02848
- Monoisotopic Mass: 188.02850037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.402±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 247.3±40.0 ºC (760 Torr),
- Flash Point: 103.4±27.3 ºC,
- Solubility: Very slightly soluble (0.77 g/l) (25 º C),
- PSA: 46.53
Methyl 3,5-difluoro-4-hydroxybenzoate Security Information
- Signal Word：Warning
- Hazard Statement： H303+H313+H333-H315-H319-H335
- Warning Statement： P261-P280-P301+P312-P305+P351+P338
- Storage Condition：Inert atmosphere,Room Temperature
Methyl 3,5-difluoro-4-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014003531-250mg |
Methyl 3,5-difluoro-4-hydroxybenzoate |
170572-47-1 | 97% | 250mg |
680.00 USD | 2021-06-22 | |
| Alichem | A014003531-500mg |
Methyl 3,5-difluoro-4-hydroxybenzoate |
170572-47-1 | 97% | 500mg |
980.00 USD | 2021-06-22 | |
| Alichem | A014003531-1g |
Methyl 3,5-difluoro-4-hydroxybenzoate |
170572-47-1 | 97% | 1g |
1,685.00 USD | 2021-06-22 | |
| TRC | M303983-50mg |
Methyl 3,5-difluoro-4-hydroxybenzoate |
170572-47-1 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M303983-100mg |
Methyl 3,5-difluoro-4-hydroxybenzoate |
170572-47-1 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M303983-500mg |
Methyl 3,5-difluoro-4-hydroxybenzoate |
170572-47-1 | 500mg |
$ 365.00 | 2022-06-04 | ||
| Apollo Scientific | PC902120-1g |
Methyl 3,5-difluoro-4-hydroxybenzoate |
170572-47-1 | 98% | 1g |
£150.00 | 2024-05-22 | |
| Apollo Scientific | PC902120-5g |
Methyl 3,5-difluoro-4-hydroxybenzoate |
170572-47-1 | 98% | 5g |
£445.00 | 2024-05-22 | |
| Apollo Scientific | PC902120-10g |
Methyl 3,5-difluoro-4-hydroxybenzoate |
170572-47-1 | 98% | 10g |
£665.00 | 2024-05-22 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UR897-50mg |
Methyl 3,5-difluoro-4-hydroxybenzoate |
170572-47-1 | 97% | 50mg |
171.0CNY | 2021-07-12 |
Methyl 3,5-difluoro-4-hydroxybenzoate Suppliers
Amadis Chemical Company Limited
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(CAS:170572-47-1)Methyl 3,5-difluoro-4-hydroxybenzoate
Order Number:A927354
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 14:51
Price ($):292.0/534.0/1071.0
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Methyl 3,5-difluoro-4-hydroxybenzoate Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:170572-47-1)Methyl 3,5-difluoro-4-hydroxybenzoate
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):292.0/534.0/1071.0